Cas no 613652-96-3 (Ethanone, 2-hydroxy-2-(5-methyl-2-furanyl)-1-phenyl-)
613652-96-3 structure
Product Name:Ethanone, 2-hydroxy-2-(5-methyl-2-furanyl)-1-phenyl-
CAS No:613652-96-3
MF:C13H12O3
MW:216.232583999634
CID:482204
PubChem ID:5119893
Update Time:2025-04-19
Ethanone, 2-hydroxy-2-(5-methyl-2-furanyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-hydroxy-2-(5-methyl-2-furanyl)-1-phenyl-
- 2-hydroxy-2-(5-methylfuran-2-yl)-1-phenylethanone
- AKOS002684985
- JKPUMIZHXJGDED-UHFFFAOYSA-N
- 613652-96-3
- BRD-A70159337-001-01-8
- IDI1_025189
- 2-Hydroxy-2-(5-methylfuran-2-yl)1-phenylethanone
- DTXSID70408519
- HMS1493K19
- ChemDiv3_007279
-
- Inchi: 1S/C13H12O3/c1-9-7-8-11(16-9)13(15)12(14)10-5-3-2-4-6-10/h2-8,13,15H,1H3
- InChI Key: JKPUMIZHXJGDED-UHFFFAOYSA-N
- SMILES: O1C(C)=CC=C1C(C(C1C=CC=CC=1)=O)O
Computed Properties
- Exact Mass: 216.07866
- Monoisotopic Mass: 216.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 50.4Ų
Experimental Properties
- PSA: 50.44
Ethanone, 2-hydroxy-2-(5-methyl-2-furanyl)-1-phenyl- Related Literature
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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